Cas no 162356-89-0 (4-TBSMS-hydroxymethylphenylboronic Acid)

• Product Name: 4-TBSMS-hydroxymethylphenylboronic Acid
• CAS No: 162356-89-0
• MF: C₁₃H₂₃BO₃Si
• MW: 266.216425180435
• MDL: MFCD07368897
• CID: 109966
• PubChem ID: 23365435
• Update Time: 2025-05-25

4-TBSMS-hydroxymethylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(((tert-Butyldimethylsilyl)oxy)methyl)phenyl)boronic acid
• 4-((tert-butyldimethylsilyloxy)methyl)phenylboronic acid
• 4-TBSMS-hydroxymethylphenylboronic acid
• Boronic acid, B-[4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-
• [4-[[tert-butyl(dimethyl)silyl]oxymethyl]phenyl]boronic acid
• 4-TBDMSO-methylphenylboronic acid
• [4-[[[1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenylboronic Acid
• AMY32952
• AB32149
• MFCD07368897
• CS-0175375
• (4-{[(tert-butyldimethylsilyl)oxy]methyl}phenyl)boronic acid
• 4-(t-Butyldimethylsiloxymethyl)phenylboronic acid
• BS-21633
• J-009926
• C13H23BO3Si
• FT-0694246
• UMYBPELCCZPPOD-UHFFFAOYSA-N
• 162356-89-0
• (4-(((tert-Butyldimethylsilyl)oxy)methyl)phenyl)boronicacid
• SCHEMBL9030829
• DTXSID20633394
• AKOS015893572
• 4-TBDMS-HYDROXYMETHYLPHENYLBORONIC ACID
• 4-(tert-Butyldimethylsilyloxymethyl)phenylboronic acid
• [4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)phenyl]boronic acid
• [4-[[[tert-Butyl)dimethylsilyl]oxy]methyl]phenylboronic acid
• 4-TBSMS-hydroxymethylphenylboronic acid
• 4-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}PHENYLBORONIC ACID
• DA-09617
• 4-TBSMS-hydroxymethylphenylboronic Acid

• MDL： MFCD07368897
• Inchi： 1S/C13H23BO3Si/c1-13(2,3)18(4,5)17-10-11-6-8-12(9-7-11)14(15)16/h6-9,15-16H,10H2,1-5H3
• InChI Key： UMYBPELCCZPPOD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 266.15100
• Monoisotopic Mass: 266.1509513 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.22
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Melting Point: 153-155°C
• PSA: 49.69000
• LogP: 1.88820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-TBSMS-hydroxymethylphenylboronic Acid

4-TBSMS-Hydroxymethylphenylboronic Acid: A Comprehensive Overview

The compound with CAS No. 162356-89-0, commonly referred to as 4-TBSMS-hydroxymethylphenylboronic acid, is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly notable for its role in cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. The TBSMS (tert-butylsilyl methylsilyl) protecting group attached to the hydroxymethylphenyl moiety ensures stability and facilitates precise control during synthetic procedures.

Recent advancements in organoboron chemistry have underscored the importance of 4-TBSMS-hydroxymethylphenylboronic acid in the development of functional materials. For instance, researchers have leveraged this compound to synthesize novel aromatic polymers with enhanced electronic properties. These polymers hold promise for applications in organic electronics, such as flexible displays and photovoltaic devices. The ability of this boronic acid to undergo Suzuki-Miyaura coupling reactions with a wide range of aryl halides has further expanded its utility in constructing biaryl structures with tailored functionalities.

In addition to its role in materials science, 4-TBSMS-hydroxymethylphenylboronic acid has found applications in medicinal chemistry. Its incorporation into drug discovery programs has enabled the synthesis of bioactive molecules with improved pharmacokinetic profiles. For example, studies have demonstrated that derivatives of this compound can act as modulators of G-protein coupled receptors (GPCRs), a class of proteins critical for various physiological processes. The selective protection and deprotection strategies facilitated by the TBSMS group have been instrumental in optimizing the synthesis of these bioactive agents.

The synthesis of 4-TBSMS-hydroxymethylphenylboronic acid typically involves a multi-step process that begins with the hydroxylation of a suitable aromatic substrate. The subsequent installation of the TBSMS group is achieved through silylation reactions, followed by boronate esterification using a suitable boron source. This sequence ensures high yields and excellent stereochemical control, making it amenable to large-scale production for both academic and industrial applications.

From an environmental standpoint, the use of 4-TBSMS-hydroxymethylphenylboronic acid aligns with green chemistry principles due to its high atom economy and minimal waste generation during synthesis. Moreover, its application in designing sustainable materials contributes to reducing reliance on non-renewable resources, thereby supporting global efforts toward a greener chemical industry.

In conclusion, 4-TBSMS-hydroxymethylphenylboronic acid stands as a testament to the ingenuity of modern organic synthesis. Its versatility across multiple disciplines, coupled with its compatibility with cutting-edge synthetic methodologies, positions it as an indispensable tool for researchers and industry professionals alike. As ongoing research continues to unlock new potentials for this compound, its impact on science and technology is expected to grow significantly in the coming years.